Cas no 1204926-24-8 (6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1204926-24-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD20660461
• CID: 1075871
• PubChem ID: 59152088
• Update Time: 2025-06-27

6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-Chloro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid
• DA-14459
• 1204926-24-8
• CS-0080963
• AKOS022185879
• 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• CS-15973
• SCHEMBL310362

• MDL： MFCD20660461
• Inchi： 1S/C7H4ClN3O2/c8-4-1-9-6-5(7(12)13)2-10-11(6)3-4/h1-3H,(H,12,13)
• InChI Key： HMZCJEAFCHYUSU-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C(=O)O)C=NN2C=1

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Introduction to 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No: 1204926-24-8)

6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS no 1204926-24-8, belongs to the pyrazolopyrimidine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a chloro substituent at the 6-position and a carboxylic acid group at the 3-position enhances its reactivity and makes it a valuable scaffold for drug discovery and development.

The< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid molecule has a fused bicyclic structure consisting of a pyrazole ring linked to a pyrimidine ring. This particular arrangement allows for multiple sites of functionalization, making it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents. The carboxylic acid moiety at the 3-position can be further modified through esterification, amidation, or other chemical transformations to tailor its pharmacokinetic properties and bioavailability.

In recent years, there has been growing interest in< strong>pyrazolopyrimidine derivatives due to their demonstrated efficacy in various disease models. Studies have shown that compounds within this class exhibit inhibitory activity against several enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid, with its unique structural features, has been investigated for its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

One of the most compelling aspects of< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function. The< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid scaffold has been used to design compounds that inhibit tyrosine kinases, JAKs, and other relevant targets. Recent research has highlighted the discovery of novel kinase inhibitors derived from this scaffold that show promising preclinical activity in cancer models.

The< strong>CAS no 1204926-24-8 identifier ensures that researchers have a standardized reference for this compound, facilitating its use in academic and industrial settings. The compound's purity and quality are critical factors that influence the outcomes of synthetic and biological studies. High-purity< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is essential for obtaining reliable data in drug discovery programs. Manufacturers specializing in fine chemicals have developed robust synthetic routes to produce this compound with high yield and minimal impurities, ensuring its suitability for various applications.

The versatility of< strong>6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid extends beyond its use as an intermediate in kinase inhibitor synthesis. It has also been explored as a building block for developing antiviral and antibacterial agents. The structural features of this compound allow for interactions with viral proteases and bacterial enzymes, making it a potential candidate for treating infectious diseases. Additionally, its ability to cross cell membranes enhances its pharmacological accessibility, which is crucial for therapeutic efficacy.

In conclusion, 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS no: 1204926-24-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic applications of this compound, it is likely to remain a cornerstone in drug discovery efforts.